Cas no 946372-56-1 (N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-1,1'-biphenyl-4-sulfonamide)
N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-1,1'-biphenyl-4-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-1,1'-biphenyl-4-sulfonamide
- N-(2-oxo-1-propyl-3,4-dihydroquinolin-6-yl)-4-phenylbenzenesulfonamide
- AKOS024645287
- F2385-0082
- N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-[1,1'-biphenyl]-4-sulfonamide
- 946372-56-1
-
- Inchi: 1S/C24H24N2O3S/c1-2-16-26-23-14-11-21(17-20(23)10-15-24(26)27)25-30(28,29)22-12-8-19(9-13-22)18-6-4-3-5-7-18/h3-9,11-14,17,25H,2,10,15-16H2,1H3
- InChI Key: SGCDUIQKMCRARQ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C2C=CC=CC=2)=CC=1)(NC1C=CC2=C(C=1)CCC(N2CCC)=O)(=O)=O
Computed Properties
- Exact Mass: 420.15076381g/mol
- Monoisotopic Mass: 420.15076381g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 675
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 74.9Ų
N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-1,1'-biphenyl-4-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2385-0082-2μmol |
N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-[1,1'-biphenyl]-4-sulfonamide |
946372-56-1 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2385-0082-5μmol |
N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-[1,1'-biphenyl]-4-sulfonamide |
946372-56-1 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2385-0082-10μmol |
N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-[1,1'-biphenyl]-4-sulfonamide |
946372-56-1 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2385-0082-20μmol |
N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-[1,1'-biphenyl]-4-sulfonamide |
946372-56-1 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2385-0082-1mg |
N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-[1,1'-biphenyl]-4-sulfonamide |
946372-56-1 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2385-0082-2mg |
N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-[1,1'-biphenyl]-4-sulfonamide |
946372-56-1 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2385-0082-3mg |
N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-[1,1'-biphenyl]-4-sulfonamide |
946372-56-1 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2385-0082-4mg |
N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-[1,1'-biphenyl]-4-sulfonamide |
946372-56-1 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2385-0082-5mg |
N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-[1,1'-biphenyl]-4-sulfonamide |
946372-56-1 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2385-0082-10mg |
N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-[1,1'-biphenyl]-4-sulfonamide |
946372-56-1 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-1,1'-biphenyl-4-sulfonamide Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-1,1'-biphenyl-4-sulfonamide
N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-1,1'-biphenyl-4-sulfonamide (CAS No. 946372-56-1): An Overview
N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-1,1'-biphenyl-4-sulfonamide (CAS No. 946372-56-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and features a unique structural framework that combines a tetrahydroquinoline moiety with a biphenyl sulfonamide group. The combination of these functional groups endows the molecule with a diverse range of biological activities, making it a promising candidate for various pharmaceutical applications.
The chemical structure of N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-1,1'-biphenyl-4-sulfonamide is characterized by its complex aromatic and heterocyclic components. The tetrahydroquinoline ring system is known for its ability to interact with various biological targets, including enzymes and receptors. The presence of the sulfonamide group further enhances the molecule's pharmacological profile by conferring additional properties such as increased solubility and improved bioavailability.
Recent studies have highlighted the potential of N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-1,1'-biphenyl-4-sulfonamide in the treatment of various diseases. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may be useful in managing inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.
Another promising application of N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-1,1'-biphenyl-4-sulfonamide is in the field of oncology. Preclinical studies have shown that this compound exhibits potent antitumor activity against several cancer cell lines. Mechanistic investigations have revealed that it can induce apoptosis and cell cycle arrest by targeting key signaling pathways involved in cancer progression. These results indicate that it may have therapeutic potential in the treatment of various types of cancer.
In addition to its anti-inflammatory and antitumor properties, N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-1,1'-biphenyl-4-sulfonamide has also been studied for its neuroprotective effects. Research has shown that this compound can protect neurons from oxidative stress and prevent neurodegeneration in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that it may have potential as a neuroprotective agent in the management of these debilitating conditions.
The pharmacokinetic properties of N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-1,1'-biphenyl-4-sulfonamide have also been extensively investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed after oral administration and has a reasonable half-life in vivo, which makes it suitable for chronic dosing regimens. Furthermore, it has been found to have low toxicity and good safety margins in preclinical toxicity studies.
In conclusion, N-(2-oxo-1-propyl-1,2,3,4-tet rahydroquinolin-6-yl)-
946372-56-1 (N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-1,1'-biphenyl-4-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)